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Abstract

This technical guide provides a comprehensive overview of the structural elucidation, chemical
formula, and synthetic methodology for methyl 6-(hydroxymethyl)picolinate. The document
details its key physicochemical properties and provides a protocol for its synthesis. While
specific experimental spectroscopic data for this compound is not readily available in public
databases, this guide outlines the expected analytical characterization techniques, including
Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass
Spectrometry (MS). Furthermore, given the structural similarity to picolinic acid, a potential
biological signaling pathway is proposed to guide future research into its pharmacological
activities. All quantitative data is summarized in structured tables, and key processes are
visualized using diagrams.

Chemical Identity and Formula

Methyl 6-(hydroxymethyl)picolinate is a pyridine derivative characterized by a methyl ester
at the C2 position and a hydroxymethyl group at the C6 position.
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Chemical Structure

Caption: Chemical structure of methyl 6-(hydroxymethyl)picolinate.

Molecular Formula and Properties

The chemical and physical properties of methyl 6-(hydroxymethyl)picolinate are summarized
in the table below.[1][2][3][41[51[6]1[71[8]1[9]

Property Value Source(s)

Molecular Formula CsHoNOs3 [1112]

Molecular Weight 167.16 g/mol [1][2]
methyl 6-

IUPAC Name (hydroxymethyl)pyridine-2- [1]
carboxylate

CAS Number 39977-44-1 [1][21[3]

Appearance Solid [8]

Purity Typically 295% [51[8]

Monoisotopic Mass 167.058243149 Da [1]

Experimental Protocols
Synthesis of Methyl 6-(hydroxymethyl)picolinate

A common synthetic route involves the deprotection of a silyl-protected precursor. The following
protocol is adapted from established literature procedures.

Experimental Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. scbt.com [scbt.com]

3. 39977-44-1 Cas No. | Methyl 6-(hydroxymethyl)picolinate | Apollo
[store.apolloscientific.co.uk]

4. 39977-44-1|Methyl 6-(hydroxymethyl)picolinate|BLD Pharm [bldpharm.com]

5. CAS 39977-44-1 | 4H23-1-HN | MDL MFCDO03840850 | Methyl 6-
(hydroxymethyl)picolinate | SynQuest Laboratories [synquestlabs.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. 39977-44-1 | Methyl 6-hydroxymethyl-2-pyridine carboxylic acid - Aromsyn Co.,Ltd.
[aromsyn.com]

8. Methyl 6-(hydroxymethyl)pyridine-2-carboxylate, 95%, Thermo Scientific Chemicals |
Thermo Fisher Scientific India Pvt. Ltd. | Mumbai | ePharmalLeads [chembeez.com]

9. Methyl 6-(hydroxymethyl)picolinate | 39977-44-1 [sigmaaldrich.com]

To cite this document: BenchChem. [Methyl 6-(hydroxymethyl)picolinate: A Technical Guide
to Structural Elucidation and Chemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b042678#methyl-6-hydroxymethyl-
picolinate-structural-elucidation-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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